Cas no 1351649-36-9 (2-3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-(2-fluorophenyl)acetamide; oxalic acid)

• Product Name: 2-3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-(2-fluorophenyl)acetamide; oxalic acid
• CAS No: 1351649-36-9
• MF: C₂₂H₂₁FN₄O₆
• MW: 456.423748731613
• CID: 6525795
• Update Time: 2025-05-20

2-3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-(2-fluorophenyl)acetamide; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-(2-fluorophenyl)acetamide; oxalic acid
• DDXZWPNFQMNRGL-UHFFFAOYSA-N

• Inchi： 1S/C20H19FN4O2.C2H2O4/c21-16-8-4-5-9-17(16)22-19(26)13-25-11-15(12-25)20-23-18(24-27-20)10-14-6-2-1-3-7-14;3-1(4)2(5)6/h1-9,15H,10-13H2,(H,22,26);(H,3,4)(H,5,6)
• InChI Key： DDXZWPNFQMNRGL-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.C(N1CC(C2ON=C(CC3C=CC=CC=3)N=2)C1)C(=O)NC1C=CC=CC=1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-(2-fluorophenyl)acetamide; oxalic acid

Introduction to Compound with CAS No. 1351649-36-9 and Product Name: 2-3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-(2-fluorophenyl)acetamide; oxalic acid

The compound with the CAS number 1351649-36-9 and the product name 2-3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-(2-fluorophenyl)acetamide; oxalic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates a 3-benzyl-1,2,4-oxadiazole moiety, which is known for its broad spectrum of biological activities, including antimicrobial and anti-inflammatory properties. The presence of an azetidinone ring further enhances its pharmacological profile by contributing to its stability and bioavailability.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. The 2-3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-(2-fluorophenyl)acetamide moiety exhibits promising interactions with biological targets, making it a valuable scaffold for the design of novel therapeutic agents. Studies have demonstrated that this compound can modulate various enzymatic pathways, which is crucial for developing treatments against a wide range of diseases.

The addition of the N-(2-fluorophenyl)acetamide group introduces a fluorine atom, which is known to enhance metabolic stability and binding affinity. This modification has been widely used in the development of small molecule drugs due to its ability to improve pharmacokinetic properties. The combination of these structural elements makes this compound a versatile tool for drug discovery and development.

In the context of contemporary pharmaceutical research, the oxalic acid component plays a role in stabilizing the compound during synthesis and storage. Oxalic acid is commonly used as a chelating agent and has been shown to improve the solubility and bioavailability of certain pharmaceuticals. Its incorporation into this compound ensures that it remains stable under various conditions, which is essential for both laboratory studies and potential clinical applications.

One of the most intriguing aspects of this compound is its potential as an inhibitor of key enzymes involved in disease pathways. For instance, preliminary studies suggest that it may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. By modulating these enzymatic activities, the compound could offer therapeutic benefits in conditions such as arthritis, cardiovascular disease, and cancer.

The 3-benzyl-1,2,4-oxadiazole moiety has also been studied for its ability to inhibit bacterial growth. This property makes it particularly relevant in the fight against antibiotic-resistant strains of bacteria. The benzyl group contributes to the compound's hydrophobicity, which can enhance its ability to penetrate bacterial cell membranes. This dual action—both modulating enzymatic pathways in human cells and inhibiting bacterial growth—makes this compound a promising candidate for multifaceted therapeutic applications.

Advances in computational chemistry have allowed researchers to predict the binding interactions of this compound with biological targets with high accuracy. Molecular docking studies have revealed that it can bind tightly to several key proteins involved in disease processes. These findings provide a strong rationale for further exploration of this compound's pharmacological potential.

The synthesis of 2-3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl-N-(2-fluorophenyl)acetamide; oxalic acid involves multiple steps that require precise control over reaction conditions. The use of advanced synthetic techniques ensures high yield and purity, which are critical for pharmaceutical applications. Researchers have leveraged modern methodologies such as transition metal catalysis and flow chemistry to optimize the synthesis process.

One of the challenges in developing new drugs is ensuring that they exhibit favorable pharmacokinetic properties. The combination of structural elements in this compound has been designed to enhance its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles. Preliminary pharmacokinetic studies indicate that it exhibits good oral bioavailability and moderate metabolic stability.

Future research directions include exploring the compound's efficacy in preclinical models and conducting clinical trials to assess its safety and efficacy in humans. The potential applications are broad-ranging, encompassing areas such as inflammation management, antimicrobial therapy, and cancer treatment. The unique structural features make it a versatile candidate for further development by pharmaceutical companies.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design has accelerated the discovery process for new therapeutic agents like this one. These technologies enable researchers to rapidly identify compounds with desirable biological activities and optimize their structures for improved efficacy.

In conclusion, 2-3-(3-benzyl-1,2,4-oxydiazol -5 - yl ) azetidin -1 - yl -N -( 2 - fluorophen yl ) acetam ide ; oxalic acid represents a significant advancement in pharmaceutical chemistry with promising therapeutic applications. Its unique structural features and interactions with biological targets make it a valuable tool for drug discovery and development. Further research is warranted to fully explore its potential in treating various diseases.